4-(4-Thioxo-1,3,5-triazinan-1-yl)butanoic acid

• IUPAC Name: 4-(4-sulfanylidene-1,3,5-triazinan-1-yl)butanoic acid
• InChI: InChI=1S/C7H13N3O2S/c11-6(12)2-1-3-10-4-8-7(13)9-5-10/h1-5H2,(H,11,12)(H2,8,9,13)
• InChI Key: VBMQYMHDBZIRNJ-UHFFFAOYSA-N
• Canonical SMILES: C1NC(=S)NCN1CCCC(=O)O
• Molecular Formula: C7H13N3O2S
• DSSTOX Substance ID: DTXSID401210365
• Molecular Weight: 203.26 g/mol
• CAS RN: 247109-16-6

Description

4-(4-Thioxo-1,3,5-triazinan-1-yl)butanoic acid is a unique chemical compound with the empirical formula C5H9N3O2S. It is provided to early discovery researchers as part of a collection of unique chemicals.

Synthesis Analysis

The synthesis of N-(4-oxo(thioxo)-1,3,5-triazinan-1-yl)arylamides has been achieved by heterocyclization of (thio)carbamides with hydrazides of aromatic carboxylic acids and bis(N,N-dimethylamino)methane, using samarium salts as catalysts. Aminomethylation of thiourea with aqueous formaldehyde and simple amino acids (glycine, β-alanine, γ-aminobutyric acid) have resulted in the formation of (4-thioxo-1,3,5-triazinan-1-yl)-substituted acetic, propionic, and butyric acids.

Molecular Structure Analysis

The molecular structure of 4-(4-Thioxo-1,3,5-triazinan-1-yl)butanoic acid consists of 13 Hydrogen atoms, 7 Carbon atoms, 3 Nitrogen atoms, 2 Oxygen atoms, and 1 Sulfur atom, making a total of 26 atoms. The molecular weight of this compound is 175.21.

Chemical Reactions Analysis

The chemical reactions involving 4-(4-Thioxo-1,3,5-triazinan-1-yl)butanoic acid are quite complex. For instance, by alkylation of these compounds corresponding S-methyl and S-ethyl iodides were obtained, and by the action of tert-butylamine, the corresponding salts. The same salts were obtained by the reaction of amine exchange between 5-tert-butyl-1,3,5-triazinan-2-thione and these amino acids in water.

Scientific Research Applications

Synthesis of Arylamides

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Pesticide Applications

. This is due to their unique chemical properties and reactivity.

Antitumor Applications

. Their unique structure allows them to interact with biological targets in a way that can inhibit the growth of tumor cells.

Antiviral Applications

. Their ability to interfere with viral replication makes them a valuable tool in the fight against various viral diseases.

Antibacterial Applications

. They have shown effectiveness against a variety of bacterial strains, making them a potential resource for the development of new antibacterial drugs.

Antimicrobial Activity

The synthesized compounds of the 1,3,5-triazinane series have been evaluated for their antimicrobial activity against E. coli representing Gram-negative bacteria, S. aureus representing Gram-positive bacteria and C. .